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Compound Name: 5-Aminoindole

Cat. No.: B014826 Get Quote

An In-depth Technical Guide to 5-Aminoindole

Introduction
5-Aminoindole, also known as 1H-indol-5-amine, is a heterocyclic aromatic amine and a

derivative of indole.[1][2][3] It serves as a crucial building block and intermediate in various

fields of chemical synthesis.[1][4] Its unique structure, featuring an amino group attached to the

indole core, allows for diverse chemical reactions, making it a valuable compound in medicinal

chemistry, drug discovery, and material science.[4] This technical guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and applications of 5-
Aminoindole for researchers, scientists, and drug development professionals.

Chemical Structure and Identification
5-Aminoindole is structurally an indolamine with an amino group substituted at the 5th position

of the indole ring.[3][5] The molecule consists of a bicyclic structure, comprising a fused

benzene ring and a pyrrole ring.
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Identifier Value

IUPAC Name 1H-indol-5-amine[3]

CAS Number 5192-03-0[6][7]

Molecular Formula C₈H₈N₂[2][4][6][7]

SMILES C1=CC2=C(C=CN2)C=C1N[3][6]

InChI
1S/C8H8N2/c9-7-1-2-8-6(5-7)3-4-10-8/h1-

5,10H,9H2

InChIKey ZCBIFHNDZBSCEP-UHFFFAOYSA-N[2]

EC Number 225-977-2[7]

MDL Number MFCD00005679[4][7]

PubChem CID 78867[3][4]

Physicochemical Properties
The physical and chemical properties of 5-Aminoindole are summarized below, providing

essential data for handling, storage, and application.
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Property Value

Molecular Weight 132.16 g/mol [3][6][7]

Appearance
Off-white to gray-brown crystalline powder or

crystals[4][5][8]

Melting Point 131-133 °C (decomposes)[5][8]

Boiling Point 190 °C at 6 mmHg (torr)[9][10][11]

Solubility
Insoluble in water.[5][12] Soluble in DMSO and

Methanol.[5]

pKa 17.39 ± 0.30 (Predicted)[5]

LogP (Octanol/Water Partition Coefficient) 1.268 (Calculated)[13]

Storage and Stability
5-Aminoindole is sensitive to air and light.[14] For long-term storage, it should be kept in a

dark place under an inert atmosphere (e.g., Nitrogen) at temperatures between 2°C and 8°C.[4]

[6][15]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 5-Aminoindole.

NMR Spectroscopy
Nucleus Solvent Chemical Shift (δ) in ppm

¹H NMR DMSO-d₆

10.6 (1H, brs), 7.11 (1H, d),

7.08 (1H, s), 6.69 (1H, d), 6.49

(1H, s), 6.13 (1H, s), 4.40 (2H,

brs)[1][16]

¹³C NMR DMSO-d₆
141.0, 129.8, 128.5, 124.7,

111.8, 111.4, 103.2, 99.6[1]

Mass Spectrometry
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Technique Key m/z values

Electron Ionization (EI) 132 (M+), 131, 104[3]

Electrospray Ionization (ESI)
[M+H]⁺ = 133.0760 (Theoretical), 133.0755

(Measured)[1]

Infrared (IR) Spectroscopy
The FT-IR and FT-Raman spectra of 5-aminoindole have been recorded and analyzed.[17]

The NIST Chemistry WebBook provides access to its gas-phase IR spectrum.[2][18]

Experimental Protocols
5-Aminoindole is primarily synthesized through the reduction of 5-nitroindole. Several

methods have been reported, varying in catalysts, reaction conditions, and yields.

Synthesis via Catalytic Hydrogenation
This protocol describes the synthesis of 5-Aminoindole from 5-nitroindole using a supported

catalyst and hydrogen gas.

Workflow: Catalytic Hydrogenation of 5-Nitroindole
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Setup
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Fig 1. General workflow for the synthesis of 5-Aminoindole via catalytic hydrogenation.

Methodology:

Charge a reaction vessel with 100g of 5-nitroindole.[1]
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Add 95% ethanol (4 times the amount of 5-nitroindole) and a supported catalyst (10-15% by

weight of 5-nitroindole).[1]

Seal the reaction vessel and completely replace the internal atmosphere with hydrogen gas.

[1]

Begin heating and stirring the mixture.[1]

Once the temperature reaches 60°C, introduce hydrogen gas, maintaining a pressure of 1.0-

3.0 MPa (optimal pressure is around 1.5 MPa).[1]

Maintain the reaction temperature between 70-95°C for 1-2 hours, until the conversion rate

reaches 96-99%.[1]

After the reaction is complete, separate the catalyst from the reaction mixture. The catalyst

can be recovered and reused.[1]

The resulting solution contains the 5-Aminoindole product. Further purification can be

achieved through standard techniques like crystallization or chromatography.

Synthesis via Reduction with NaBH₄
This method employs sodium borohydride in the presence of a copper complex to reduce 5-

nitroindole.

Methodology:

In a 15 mL pressure tube, charge a copper complex (0.001 mmol, 1 mol%), 5-nitroindole (0.1

mmol, 1.0 equiv), and sodium borohydride (NaBH₄) (10.0 mmol, 10 equiv) in water (2.0 mL)

under an air atmosphere.[19]

Seal the vessel and stir the resulting mixture at room temperature.[19]

Monitor the reaction progress using Thin Layer Chromatography (TLC).[19]

Upon completion, extract the crude reaction mixture with ether (3 x 2 mL).[19]

The product can be analyzed and purified using GC-MS chromatography.[19]
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HPLC Analysis
High-Performance Liquid Chromatography (HPLC) is a standard technique for assessing the

purity of 5-Aminoindole. Mixed-mode chromatography, combining reversed-phase and ion-

exchange mechanisms, can be particularly effective for analyzing complex mixtures containing

this compound.[20]

General Protocol:

Column: A core-shell mixed-mode column (e.g., Coresep 100) is effective.[20]

Mobile Phase: A typical mobile phase might consist of a gradient of acetonitrile in water with

an acidic modifier like formic acid or trifluoroacetic acid to ensure proper ionization for the

cation-exchange mode.

Detection: UV detection at a wavelength where the indole chromophore absorbs strongly

(e.g., 254 nm or 280 nm).

Sample Preparation: Dissolve a known quantity of 5-Aminoindole in a suitable solvent (e.g.,

Methanol or DMSO) to prepare a stock solution, then dilute to an appropriate concentration

with the mobile phase.

Injection: Inject the sample onto the HPLC system and record the chromatogram. The purity

is determined by the relative area of the main peak.

Applications and Biological Relevance
5-Aminoindole is a versatile precursor used in the synthesis of a wide range of biologically

active molecules and functional materials.[4][15]

Logical Relationship: Applications of 5-Aminoindole
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Pharmaceutical Synthesis
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Fig 2. Key application areas derived from the 5-Aminoindole core structure.

Drug Development
The 5-aminoindole scaffold is integral to the development of various therapeutic agents. It is a

reactant used in the preparation of:

Enzyme Inhibitors: Including inhibitors for Protein Kinase C theta (PKCθ), HIV protease,

Factor Xa, and receptor tyrosine kinases (RTK) with antiangiogenic effects.[5]

Hedgehog Pathway Inhibitors: Used to synthesize molecules that inhibit Gli1-mediated

transcription.[5]

Antitumoral Agents: Serves as a building block for cytotoxic and antimitotic agents.[5]

Smac Mimetics: These molecules bind to the BIR2 domain of the anti-apoptotic protein XIAP.

[5]

Research Applications
Beyond drug development, 5-aminoindole is utilized in:

Fluorescent Probes: The indole structure is a common fluorophore, and derivatives are

developed for imaging and visualizing biological processes.[4]

Biochemical Research: The compound is used to study biochemical pathways and

mechanisms, helping to elucidate cellular processes.[4]
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Chromatography: It can function as a ligand for hydrophobic charge induction

chromatography.[5]

Material Science
5-Aminoindole is explored in the creation of new polymers and materials, where it can

enhance properties like thermal stability and conductivity, which are important in electronics.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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